Cas no 1009301-33-0 ((2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid)

• Product Name: (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid
• CAS No: 1009301-33-0
• MF: C₂₆H₂₅NO₄S
• MW: 447.546005964279
• CID: 5612657
• PubChem ID: 24795270
• Update Time: 2025-07-10

(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1009301-33-0
• (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid
• EN300-33050608
• D-Cysteine, N-[(2-propen-1-yloxy)carbonyl]-S-(triphenylmethyl)-

• Inchi： 1S/C26H25NO4S/c1-2-18-31-25(30)27-23(24(28)29)19-32-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h2-17,23H,1,18-19H2,(H,27,30)(H,28,29)/t23-/m1/s1
• InChI Key： FFOBCBHGUPRUJY-HSZRJFAPSA-N
• SMILES： S(C[C@H](C(=O)O)NC(=O)OCC=C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 447.15042945g/mol
• Monoisotopic Mass: 447.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 610.2±55.0 °C(Predicted)
• pka: 3.78±0.10(Predicted)

Additional information on (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid

Compound CAS No 1009301-33-0: (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid

The compound with CAS No 1009301-33-0, named (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique stereochemistry, functional groups, and structural complexity, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceutical agents. The presence of a triphenylmethyl sulfanyl group suggests potential applications in sulfur-based chemistry, while the propenoyloxy carbonyl amino group indicates possible roles in peptide synthesis or as a precursor for bioactive molecules. The S configuration at the second carbon further underscores its stereochemical significance, which is crucial for biological activity and enantioselective reactions.

One of the most intriguing aspects of this compound is its versatility in synthetic chemistry. Researchers have explored its use as an intermediate in the construction of bioactive molecules, leveraging its functional groups to create complex architectures. For instance, the propenoyloxy carbonyl group can serve as a reactive site for various transformations, including nucleophilic additions and cyclizations, opening avenues for drug discovery and material synthesis.

In terms of biological applications, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. The triphenylmethyl sulfanyl group, known for its stability and electron-donating properties, may enhance the compound's bioavailability and pharmacokinetic profile. Furthermore, the S configuration at the second carbon aligns with the natural stereochemistry of many biologically active compounds, potentially improving its efficacy in therapeutic applications.

From a materials science perspective, this compound's structural complexity offers opportunities for designing advanced polymers or nanomaterials. The combination of sulfur-based functionalities and enantioenriched centers could lead to novel materials with tailored mechanical, electronic, or optical properties.

Looking ahead, ongoing research aims to optimize the synthesis of this compound to enhance yield and purity while minimizing environmental impact. Green chemistry approaches are being explored to develop sustainable methods for its production, aligning with global efforts to promote eco-friendly chemical processes.

In conclusion, CAS No 1009301-33-0 represents a versatile and intriguing molecule with multifaceted applications across chemistry and biology. Its unique structure and functional groups position it as a valuable tool in both fundamental research and industrial innovation.